molecular formula C7H10F2O2 B6222779 4,4-difluoropent-1-en-3-yl acetate CAS No. 2758002-65-0

4,4-difluoropent-1-en-3-yl acetate

Cat. No.: B6222779
CAS No.: 2758002-65-0
M. Wt: 164.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Difluoropent-1-en-3-yl acetate, also known as 4,4-DFPEA, is an organic compound with a wide range of applications in the pharmaceutical, agricultural, and chemical industries. It is an important intermediate in the synthesis of various compounds and is used as a building block in the synthesis of other compounds. 4,4-DFPEA is a versatile molecule and has been used in the synthesis of a variety of compounds such as drugs, agrochemicals, and intermediates for the synthesis of other compounds.

Scientific Research Applications

4,4-difluoropent-1-en-3-yl acetate has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs, agrochemicals, and intermediates for the synthesis of other compounds. It is also used in the study of enzymes, as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This compound has also been used in the study of the effects of oxidative stress on cells, as an inhibitor of the enzyme NADPH oxidase.

Mechanism of Action

4,4-difluoropent-1-en-3-yl acetate is an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme, blocking the catalytic activity of the enzyme and preventing the formation of prostaglandins. This compound is also an inhibitor of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species (ROS). By blocking the activity of NADPH oxidase, this compound prevents the formation of ROS and the associated oxidative stress.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It is an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By blocking the activity of COX-2, this compound reduces the production of prostaglandins, which can lead to decreased inflammation and pain. This compound is also an inhibitor of the enzyme NADPH oxidase, which is involved in the production of reactive oxygen species (ROS). By blocking the activity of NADPH oxidase, this compound prevents the formation of ROS and the associated oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 4,4-difluoropent-1-en-3-yl acetate in laboratory experiments include its low cost, its high purity, and its versatility. It can be used in a variety of applications, from synthesis to research. The main limitation of using this compound in laboratory experiments is that it is a hazardous compound, and proper safety precautions must be taken when using it.

Future Directions

The future directions for the use of 4,4-difluoropent-1-en-3-yl acetate include further research into its mechanism of action, its potential applications in drug discovery and development, and its potential as an inhibitor of other enzymes. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications in medicine and agriculture. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective methods of production.

Synthesis Methods

4,4-difluoropent-1-en-3-yl acetate can be synthesized by a variety of methods, including the catalytic hydrogenation of 4-fluorobut-2-en-1-one, the reaction of 4-fluorobut-2-en-1-one with ethyl chloroacetate, the reaction of 4-fluorobut-2-en-1-one with ethyl bromoacetate, and the reaction of 4-fluorobut-2-en-1-one with ethyl iodide. All of these methods involve the use of catalysts, such as palladium, nickel, or ruthenium, and require the use of a solvent such as toluene or xylene.

Properties

{ "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoropent-1-en-3-yl acetate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,3-difluorobut-2-ene", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "pent-1-en-3-ol" ], "Reaction": [ "Step 1: 2,3-difluorobut-2-ene is reacted with acetic anhydride and a catalytic amount of sulfuric acid to yield 2,3-difluorobut-2-en-1-yl acetate.", "Step 2: The intermediate compound from step 1 is then reacted with sodium acetate and a catalytic amount of sulfuric acid to yield 4,4-difluorobut-1-en-3-yl acetate.", "Step 3: The intermediate compound from step 2 is then reacted with sodium bicarbonate and magnesium sulfate in diethyl ether to yield 4,4-difluoropent-1-en-3-yl acetate.", "Step 4: The final product is purified through distillation or chromatography." ] }

2758002-65-0

Molecular Formula

C7H10F2O2

Molecular Weight

164.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.